Cas no 1353965-42-0 (2-(3-(Methylamino)piperidin-1-yl)-1-(thiophen-2-yl)ethanone hydrochloride)

• Product Name: 2-(3-(Methylamino)piperidin-1-yl)-1-(thiophen-2-yl)ethanone hydrochloride
• CAS No: 1353965-42-0
• MF: C₁₂H₁₉ClN₂OS
• MW: 274.810060739517
• MDL: MFCD21098473
• CID: 2091309
• PubChem ID: 66569638
• Update Time: 2025-06-12

2-(3-(Methylamino)piperidin-1-yl)-1-(thiophen-2-yl)ethanone hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-(Methylamino)piperidin-1-yl)-1-(thiophen-2-yl)ethanone hydrochloride
• AKOS024464167
• 2-[3-(methylamino)piperidin-1-yl]-1-thiophen-2-ylethanone;hydrochloride
• 2-(3-Methylamino-piperidin-1-yl)-1-thiophen-2-yl-ethanone hydrochloride
• 2-(3-(Methylamino)piperidin-1-yl)-1-(thiophen-2-yl)ethanonehydrochloride
• 1353965-42-0
• DB-238932

• MDL： MFCD21098473
• Inchi： 1S/C12H18N2OS.ClH/c1-13-10-4-2-6-14(8-10)9-11(15)12-5-3-7-16-12;/h3,5,7,10,13H,2,4,6,8-9H2,1H3;1H
• InChI Key： OWYNORARYNNZRX-UHFFFAOYSA-N
• SMILES： Cl.S1C=CC=C1C(CN1CCCC(C1)NC)=O

Computed Properties

• Exact Mass: 274.0906621g/mol
• Monoisotopic Mass: 274.0906621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(3-(Methylamino)piperidin-1-yl)-1-(thiophen-2-yl)ethanone hydrochloride

Introduction to 2-(3-(Methylamino)piperidin-1-yl)-1-(thiophen-2-yl)ethanone hydrochloride (CAS No. 1353965-42-0) in Modern Pharmaceutical Research

The compound 2-(3-(Methylamino)piperidin-1-yl)-1-(thiophen-2-yl)ethanone hydrochloride, identified by its CAS number 1353965-42-0, represents a significant advancement in the realm of pharmaceutical chemistry. This molecule, featuring a unique structural framework combining a piperidine ring with a thiophene moiety, has garnered attention for its potential applications in drug discovery and development. The hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further investigation.

Recent studies have highlighted the versatility of this compound, particularly in the context of targeting neurological and inflammatory pathways. The piperidine core is well-documented for its role in modulating neurotransmitter systems, while the thiophene ring contributes to enhanced metabolic stability and binding affinity. These structural features make 2-(3-(Methylamino)piperidin-1-yl)-1-(thiophen-2-yl)ethanone hydrochloride an attractive scaffold for designing novel therapeutic agents.

In the field of medicinal chemistry, the integration of heterocyclic compounds like piperidine and thiophene has been extensively explored for their ability to interact with biological targets at high specificity. The methylamino group further enhances the compound's pharmacological profile by facilitating hydrogen bonding interactions, which are crucial for receptor binding. This design principle has been successfully applied in the development of drugs targeting conditions such as depression, anxiety, and chronic pain.

One of the most compelling aspects of 2-(3-(Methylamino)piperidin-1-yl)-1-(thiophen-2-yl)ethanone hydrochloride is its potential as an intermediate in synthesizing more complex molecules. Researchers have leveraged this compound to develop derivatives with improved pharmacokinetic properties, including enhanced blood-brain barrier penetration and prolonged half-life. Such advancements are critical for optimizing drug efficacy while minimizing side effects.

The hydrochloride salt form of this compound not only improves solubility but also ensures consistent crystalline form, which is essential for industrial-scale production. This stability under various storage conditions makes it a reliable choice for both preclinical and clinical studies. Furthermore, the compound's compatibility with modern synthetic techniques allows for rapid modification and optimization, expediting the drug development pipeline.

Current research is exploring the therapeutic potential of 2-(3-(Methylamino)piperidin-1-yl)-1-(thiophen-2-yl)ethanone hydrochloride in treating neurodegenerative disorders. Preliminary findings suggest that its ability to modulate certain enzyme activities may contribute to neuroprotection against oxidative stress and inflammation. These effects are particularly relevant in conditions such as Alzheimer's disease and Parkinson's disease, where such mechanisms play a pivotal role.

The integration of computational modeling and high-throughput screening has further accelerated the investigation into this compound's properties. Advanced algorithms predict favorable interactions with target proteins, guiding experimental design and reducing trial-and-error approaches. This synergy between computational chemistry and wet-lab experimentation underscores the importance of interdisciplinary collaboration in modern drug discovery.

Moreover, the environmental considerations surrounding this compound are favorable. Its synthesis does not involve hazardous reagents or byproducts, aligning with global efforts to promote sustainable pharmaceutical practices. The ability to produce 2-(3-(Methylamino)piperidin-1-yl)-1-(thiophen-2-yl)ethanone hydrochloride under green chemistry principles enhances its appeal as a viable candidate for commercialization.

In conclusion, 2-(3-(Methylamino)piperidin-1-yl)-1-(thiophen-2-yl)ethanone hydrochloride (CAS No. 1353965-42-0) stands out as a promising entity in pharmaceutical research due to its unique structural attributes and therapeutic potential. Its role in modulating neurological pathways, combined with its favorable physicochemical properties, positions it as a valuable asset in the quest for novel treatments. As research continues to uncover new applications, this compound is poised to make significant contributions to human health and well-being.